1-[[6-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino]-3,4-dimethyl-1H-pyrrole-2,5-dione

Catalog No.
S537620
CAS No.
1076234-33-7
M.F
C12H9ClF3N3O2
M. Wt
319.67 g/mol
Availability
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1-[[6-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino...

CAS Number

1076234-33-7

Product Name

1-[[6-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino]-3,4-dimethyl-1H-pyrrole-2,5-dione

IUPAC Name

1-[[6-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-3,4-dimethylpyrrole-2,5-dione

Molecular Formula

C12H9ClF3N3O2

Molecular Weight

319.67 g/mol

InChI

InChI=1S/C12H9ClF3N3O2/c1-5-6(2)11(21)19(10(5)20)18-8-4-3-7(9(13)17-8)12(14,15)16/h3-4H,1-2H3,(H,17,18)

InChI Key

VBIXDLJJOWRQKF-UHFFFAOYSA-N

SMILES

CC1=C(C(=O)N(C1=O)NC2=NC(=C(C=C2)C(F)(F)F)Cl)C

Solubility

Soluble in DMSO

Synonyms

NS-0011; NS0011; NS 0011; S00109

Canonical SMILES

CC1=C(C(=O)N(C1=O)NC2=NC(=C(C=C2)C(F)(F)F)Cl)C

Description

The exact mass of the compound 1-[[6-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino]-3,4-dimethyl-1H-pyrrole-2,5-dione is 319.0335 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

3.2

Exact Mass

319.0335

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2023-07-15
1: Cao L, Zhou J, Zhang J, Wu S, Yang X, Zhao X, Li H, Luo M, Yu Q, Lin G, Lin H, Xie J, Li P, Hu X, Zheng C, Bu G, Zhang YW, Xu H, Yang Y, Huang C, Zhang J. Cyclin-dependent kinase 5 decreases in gastric cancer and its nuclear accumulation suppresses gastric tumorigenesis. Clin Cancer Res. 2015 Mar 15;21(6):1419-28. doi: 10.1158/1078-0432.CCR-14-1950. Epub 2015 Jan 21. PubMed PMID: 25609066.

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